3-Methyl-2-[3-[(6-methylpyridin-2-yl)oxymethyl]piperidin-1-yl]imidazo[4,5-b]pyridine

• IUPAC Name: 3-methyl-2-[3-[(6-methylpyridin-2-yl)oxymethyl]piperidin-1-yl]imidazo[4,5-b]pyridine
• InChI: InChI=1S/C19H23N5O/c1-14-6-3-9-17(21-14)25-13-15-7-5-11-24(12-15)19-22-16-8-4-10-20-18(16)23(19)2/h3-4,6,8-10,15H,5,7,11-13H2,1-2H3
• InChI Key: UZTRCWLFYAGTDP-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=CC=C1)OCC2CCCN(C2)C3=NC4=C(N3C)N=CC=C4
• Molecular Formula: C19H23N5O
• Molecular Weight: 337.4 g/mol

Description

Imidazole is a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds. It is also known as 1, 3-diazole. Pyridine is a basic heterocyclic organic compound with the chemical formula C5H5N. It is structurally related to benzene, with one methine group (=CH−) replaced by a nitrogen atom. Piperidine is a widely used building block and chemical reagent in the synthesis of organic compounds, including pharmaceuticals.

Synthesis Analysis

Imidazole was first named glyoxaline because the first synthesis has been made by glyoxal and ammonia. 3-Methylpyridine is produced industrially by the reaction of acrolein, with ammonia. These ingredients are combined as gases which flows over an oxide-based heterogeneous catalyst.

Molecular Structure Analysis

Imidazole contains two nitrogen atoms, in which one nitrogen bear a hydrogen atom, and the other is called pyrrole type nitrogen. Due to the presence of a positive charge on either of two nitrogen atom, it shows two equivalent tautomeric forms.

Chemical Reactions Analysis

Imidazole has become an important synthon in the development of new drugs. The derivatives of 1, 3-diazole show different biological activities such as antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal and ulcerogenic activities, etc. as reported in the literature.

Physical And Chemical Properties Analysis

Imidazole is a white or colorless solid that is highly soluble in water and other polar solvents. 3-Methylpyridine is a colorless liquid with a strong odor and is classified as a weak base.

Mechanism of Action

The mechanism of action of imidazole derivatives can vary widely depending on their specific chemical structure and the biological target they interact with.

Safety and Hazards

Like many organic compounds, imidazole and pyridine derivatives can pose safety and health hazards. For example, 3-methylpyridine is classified as a flammable liquid and can cause serious eye damage and skin irritation.

Future Directions

The structural resemblance between the fused imidazopyridine heterocyclic ring system and purines has prompted biological investigations to assess their potential therapeutic significance. They are known to play a crucial role in numerous disease conditions.